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Compound of Interest

Compound Name: 4-Bromo-2-methoxythiophene

CAS No.: 73882-42-5

Cat. No.: B3152546

Get Quote

Executive Summary & Strategic Importance
4-Bromo-2-methoxythiophene (CAS: 73882-42-5) is a critical heterocyclic building block in

the synthesis of pharmaceuticals, particularly agrochemicals and organic electronic materials.

Its structural integrity is defined by the specific regiochemistry of the bromine (C4) and methoxy

(C2) substituents.

In drug development, distinguishing this isomer from its positional analogs (e.g., 3-bromo-2-

methoxythiophene) is paramount, as regioisomeric impurities can drastically alter biological

potency and metabolic pathways. This guide provides a definitive technical analysis of its Mass

Spectrometric (MS) behavior, offering a self-validating protocol for its identification against

common alternatives.

Technical Methodology: GC-MS Protocol
To ensure reproducible fragmentation data, the following experimental conditions are

recommended. This protocol minimizes thermal degradation while maximizing ionization
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efficiency.
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Figure 1: Optimized GC-MS workflow for halogenated thiophenes.

Instrument Parameters
Parameter Setting Rationale

Column
DB-5MS (30m x 0.25mm x

0.25µm)

Low-bleed phase essential for

detecting trace sulfur

fragments.

Carrier Gas
Helium (1.0 mL/min, constant

flow)

Maintains consistent retention

times for isomer separation.

Inlet Temp 250°C

Ensures rapid volatilization

without thermal decomposition

of the ether.

Ion Source EI (70 eV), 230°C

Standard ionization energy for

library matching; high temp

prevents condensation.

Scan Range 35–350 m/z

Captures low mass thiophene

ring fragments and the

molecular ion.

Fragmentation Analysis: 4-Bromo-2-
methoxythiophene
The mass spectrum of 4-Bromo-2-methoxythiophene is characterized by a distinct isotopic

signature and a sequential loss pathway driven by the methoxy substituent.
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Key Diagnostic Ions
m/z (Ion)

Relative
Abundance

Fragment Identity Mechanistic Origin

192 / 194 High (1:1 Ratio) [M]⁺• (Molecular Ion)

Stable thiophene

radical cation. The 1:1

doublet confirms one

Bromine atom (

).

177 / 179 High (Base Peak) [M – CH₃]⁺

-cleavage of the

methoxy group.

Formation of a stable

cyclic carbonyl-like

cation.

149 / 151 Medium [M – CH₃ – CO]⁺

Subsequent loss of

Carbon Monoxide

(CO) from the [M-15]

ion. Ring contraction

likely.

113 Low [M – Br]⁺

Homolytic cleavage of

the C-Br bond. Loss of

the isotopic pattern.[1]

98 Medium [M – CH₃Br]⁺

Loss of methyl

bromide (rare but

possible) or sequential

loss of Br then CH₃.

Mechanistic Pathway
The fragmentation is dominated by the stability of the heteroatom. The initial ionization largely

occurs at the sulfur or the methoxy oxygen.

Primary Event: Loss of the methyl radical (
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) from the methoxy group is the most favorable pathway, generating a resonance-stabilized
oxonium/thiophenone cation (m/z 177/179).

Secondary Event: The resulting cation ejects carbon monoxide (

, 28 Da), a common behavior for cyclic ketones/ethers, leading to the m/z 149/151 fragment.

Molecular Ion [M]+
m/z 192/194
(Isotope 1:1)

[M - CH3]+
m/z 177/179
(Base Peak)

- •CH3 (15 Da)

[M - Br]+
m/z 113

- •Br (79/81 Da)

[M - CH3 - CO]+
m/z 149/151

- CO (28 Da)

Click to download full resolution via product page

Figure 2: Proposed fragmentation pathway for 4-Bromo-2-methoxythiophene.

Comparative Analysis: Distinguishing Alternatives
The primary challenge is distinguishing the 4-bromo isomer from the 3-bromo and 5-bromo

isomers. While their molecular ions are identical, their fragmentation intensities and retention

times differ due to the "Ortho Effect" and electronic environments.

Comparison Table: Isomeric Differentiation
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Feature
4-Bromo-2-

methoxythiophene

(Target)

3-Bromo-2-

methoxythiophene

(Alternative)

2-Bromo-5-

methoxythiophene

(Alternative)

Structure

Br and OMe are meta-

like (separated by one

carbon).

Br and OMe are ortho

(adjacent).

Br and OMe are para-

like (opposite ends).

[M – Br]⁺ (m/z 113)
Weak. The C-Br bond

is relatively stable.

Stronger. Steric strain

between adjacent

Br/OMe weakens the

bond.

Weak. Similar to 4-

isomer.

Ortho Effect Absent.

Present. Interaction

between Br and OMe

may facilitate direct

loss of

or

.

Absent.

Retention Time Intermediate.

Typically elutes last

(higher boiling point

due to dipole

alignment).

Typically elutes first

(more

linear/symmetrical).

Key Differentiator

Dominant [M-CH3]⁺

followed by CO loss.

[1]

Enhanced [M-Br]⁺ or

[M-OCH3]⁺ relative to

the 4-isomer.

Very similar to 4-

isomer; requires high-

res GC separation.

Why This Matters
3-Bromo isomer: The proximity of the Bromine to the Methoxy group (Ortho) often leads to a

unique "Ortho Effect" rearrangement, sometimes yielding a distinctive loss of the methoxy

radical (m/z 161/163) which is suppressed in the 4-isomer.

5-Bromo isomer: Electronically similar to the 4-isomer but chemically distinct. Retention time

matching with a standard is the most reliable differentiation method here.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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